Cas no 57245-96-2 (3-(5-methyl-1H-pyrazol-3-yl)propanenitrile)

• Product Name: 3-(5-methyl-1H-pyrazol-3-yl)propanenitrile
• CAS No: 57245-96-2
• MF: C₇H₉N₃
• MW: 135.166460752487
• CID: 1114213
• PubChem ID: 12227882
• Update Time: 2025-04-20

3-(5-methyl-1H-pyrazol-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1H-Pyrazole-3-propanenitrile
• 3-(5-methyl-1H-pyrazol-3-yl)propanenitrile
• EN300-1823546
• 57245-96-2

• Inchi： 1S/C7H9N3/c1-6-5-7(10-9-6)3-2-4-8/h5H,2-3H2,1H3,(H,9,10)
• InChI Key： HIPHYBYAFNUWKT-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(CCC#N)=N1

Computed Properties

• Exact Mass: 135.079647300g/mol
• Monoisotopic Mass: 135.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles